ethyl 4-({[4-(2-furoyl)-1-piperazinyl]acetyl}amino)benzoate

• IUPAC Name: ethyl 4-[[2-[4-(furan-2-carbonyl)piperazin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C20H23N3O5/c1-2-27-20(26)15-5-7-16(8-6-15)21-18(24)14-22-9-11-23(12-10-22)19(25)17-4-3-13-28-17/h3-8,13H,2,9-12,14H2,1H3,(H,21,24)
• InChI Key: YLWSITBNIHEBLV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CN2CCN(CC2)C(=O)C3=CC=CO3
• Molecular Formula: C20H23N3O5
• Molecular Weight: 385.4 g/mol

Description

Ethyl 4-({[4-(2-furoyl)-1-piperazinyl]acetyl}amino)benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is a synthetic molecule that has been developed as a potential drug candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of Ethyl 4-({[4-(2-furoyl)-1-piperazinyl]acetyl}amino)benzoate is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes and proteins in the body, which are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation, pain, and tumor growth. It has also been found to improve cognitive function and reduce the symptoms of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Ethyl 4-({[4-(2-furoyl)-1-piperazinyl]acetyl}amino)benzoate in lab experiments is its high potency and selectivity. It has also been found to have low toxicity, which makes it a safe compound to use in experiments. However, one of the limitations of using this compound is its high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the research on Ethyl 4-({[4-(2-furoyl)-1-piperazinyl]acetyl}amino)benzoate. One of the areas of interest is its potential use in the treatment of neurodegenerative diseases. Further research is needed to fully understand its mechanism of action and to develop more potent and selective compounds. Additionally, more studies are needed to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of Ethyl 4-({[4-(2-furoyl)-1-piperazinyl]acetyl}amino)benzoate involves the reaction of 4-aminobenzoic acid with 2-furoyl chloride, followed by the reaction with piperazine and then the reaction with ethyl chloroformate. The final product is obtained by purification using column chromatography.

Scientific Research Applications

Ethyl 4-({[4-(2-furoyl)-1-piperazinyl]acetyl}amino)benzoate has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit antitumor, anti-inflammatory, and analgesic properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.